Cas no 29266-98-6 (4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)-)
29266-98-6 structure
Product Name:4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)-
CAS No:29266-98-6
MF:C18H30N8O8
MW:486.479603290558
CID:274745
PubChem ID:207169
Update Time:2025-04-19
4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)-
- (3aS)-2-[[4-O-(Aminocarbonyl)-2-[[[(iminomethyl)amino]acetyl](methyl)amino]-2-deoxy-β-D-glucopyranosyl]amino]-1,3aβ,5,6,7,7aα-hexahydro-7β-hydroxy-5-methyl-4H-imidazo[4,5-c]pyridin-4-one
- 4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosy
- 2-Deoxy-4-O-[hydroxy(imino)methyl]-N-(7-hydroxy-5-methyl-4-oxo-3a,4,5,6,7,7a-hexahydro-3H-imidazo[4,5-c]pyridin-2-yl)-2-{[N-(iminomethyl)glycyl](methyl)amino}hexopyranosylamine
- BD 12
- LL-AB 664
- Antibiotic LL-AB 664
- 4H-Imidazo(4,5-c)pyridin-4-one, 1,3a,5,6,7,7a-hexahydro-2-((2-deoxy-2-(2-(formimidoylamino)-N-methylacetamido)-beta-D-gulopyranosyl)amino)-7-hydroxy-5-methyl-, 3'-carbamate
- DTXSID30951859
- 29266-98-6
-
- Inchi: 1S/C18H30N8O8/c1-25-4-7(28)10-11(16(25)31)23-18(22-10)24-15-12(26(2)9(29)3-21-6-19)13(30)14(34-17(20)32)8(5-27)33-15/h6-8,10-15,27-28,30H,3-5H2,1-2H3,(H2,19,21)(H2,20,32)(H2,22,23,24)/t7-,8-,10-,11+,12-,13+,14+,15-/m1/s1
- InChI Key: VMULEITVZASJMA-BBLFBTFMSA-N
- SMILES: O1[C@H](CO)[C@@H]([C@H]([C@H]([C@@H]1NC1=N[C@@H]2C(N(C)C[C@H]([C@H]2N1)O)=O)N(C(C/N=C/N)=O)C)O)OC(N)=O
Computed Properties
- Exact Mass: 486.219
- Monoisotopic Mass: 486.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 856
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 238A^2
- XLogP3: -5.3
Experimental Properties
- Density: 1.83
- Boiling Point: 876.4°Cat760mmHg
- Flash Point: 483.8°C
- Refractive Index: 1.761
4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
29266-98-6 (4H-Imidazo[4,5-c]pyridin-4-one,2-[[4-O-(aminocarbonyl)-2-deoxy-2-[[2-[(iminomethyl)amino]acetyl]methylamino]-b-D-gulopyranosyl]amino]-3,3a,5,6,7,7a-hexahydro-7-hydroxy-5-methyl-,(3aS,7R,7aS)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk